![molecular formula C11H19F2NO4 B6236838 2-{[(tert-butoxy)carbonyl]amino}-5,5-difluorohexanoic acid CAS No. 2097946-77-3](/img/no-structure.png)
2-{[(tert-butoxy)carbonyl]amino}-5,5-difluorohexanoic acid
Description
“2-{[(tert-butoxy)carbonyl]amino}-5,5-difluorohexanoic acid” is a chemical compound. The tert-butoxy carbonyl (Boc) group in the compound is used as a protecting group for amines in organic synthesis . The compound has a molecular weight of 231.29 .
Synthesis Analysis
The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . Protection of amines can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base .Molecular Structure Analysis
The molecular formula of the compound is C11H21NO4 . The InChI code is 1S/C11H21NO4/c1-5-6-7-8(9(13)14)12-10(15)16-11(2,3)4/h8H,5-7H2,1-4H3,(H,12,15)(H,13,14) and the InChI key is ZIOCIQJXEKFHJO-UHFFFAOYSA-N .Chemical Reactions Analysis
The Boc group can be removed from amino acids with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . A complication may be the tendency of the t-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used .Physical And Chemical Properties Analysis
The compound is a powder with a melting point of 74-75°C .Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been used in the preparation of indole derivatives as efflux pump inhibitors for the treatment and prevention of bacterial infections .
Mode of Action
The tert-butoxycarbonyl (Boc) group is a protecting group used in organic synthesis . It can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . This suggests that the compound might interact with its targets through the Boc group.
Biochemical Pathways
Compounds with similar structures have been used in peptide synthesis . Therefore, it’s plausible that this compound could influence peptide-related biochemical pathways.
Result of Action
Based on the potential use of similar compounds in the treatment and prevention of bacterial infections , it can be inferred that the compound might have antimicrobial effects.
Action Environment
It’s worth noting that the boc group can be removed with strong acids such as trifluoroacetic acid in dichloromethane, or with hcl in methanol . This suggests that the compound’s action could be influenced by the pH of the environment.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-{[(tert-butoxy)carbonyl]amino}-5,5-difluorohexanoic acid involves the protection of the amine group, followed by the introduction of the difluorohexanoic acid moiety, and finally deprotection of the amine group.", "Starting Materials": [ "tert-butyl carbamate", "5,5-difluorohexanoic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "N-hydroxysuccinimide (NHS)", "diisopropylethylamine (DIPEA)", "dichloromethane (DCM)", "dimethylformamide (DMF)", "triethylamine (TEA)", "acetic acid", "ethanol", "sodium hydroxide (NaOH)" ], "Reaction": [ "Protection of the amine group with tert-butyl carbamate in the presence of DCC and NHS in DCM", "Introduction of the difluorohexanoic acid moiety by reacting the protected amine with 5,5-difluorohexanoic acid in DMF in the presence of DIPEA", "Deprotection of the amine group by treatment with acetic acid in ethanol in the presence of TEA", "Purification of the product by precipitation with NaOH and recrystallization" ] } | |
CAS RN |
2097946-77-3 |
Product Name |
2-{[(tert-butoxy)carbonyl]amino}-5,5-difluorohexanoic acid |
Molecular Formula |
C11H19F2NO4 |
Molecular Weight |
267.3 |
Purity |
0 |
Origin of Product |
United States |
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